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Compound of Interest

Compound Name: C29H27N2O10P

CAS No.: 396717-61-6; 90776-59-3

Cat. No.: B2462356

Get Quote

Product Identity: Beta-Methyl Vinyl Phosphate (MAP) Systematic Name: 4-Nitrobenzyl

(4R,5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-

azabicyclo[3.2.0]hept-2-ene-2-carboxylate Application: Key intermediate for

Meropenem/Doripenem side-chain coupling.[1]

Core Reaction & Impurity Profile
To troubleshoot effectively, you must understand the source of the byproducts. The synthesis

typically involves reacting the Keto-Ester Precursor with Diphenyl Chlorophosphate (DPCP) in

the presence of a base (e.g., Diisopropylethylamine, DIEA).[1]

Reaction Pathway & Byproducts (DOT Diagram)[1]
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Figure 1: Reaction pathway showing the formation of C₂₉H₂₇N₂O₁₀P and critical byproducts

derived from reagents and hydrolytic instability.[1]

Troubleshooting Guide: Impurity Removal
The following table addresses the specific removal of byproducts identified in the

C₂₉H₂₇N₂O₁₀P reaction matrix.
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Issue / Impurity Chemical Identity Root Cause
Removal /
Correction
Protocol

Excess

Phosphorylating Agent

Diphenyl

Chlorophosphate

(DPCP)

Added in excess (1.1–

1.2 eq) to drive

reaction to

completion.[1]

Quench & Wash:

Quench reaction with

cold sodium

bicarbonate

(NaHCO₃) solution.[1]

DPCP hydrolyzes to

diphenyl phosphate,

which is water-soluble

at pH > 7.[1]

Stubborn Phosphorus

Residue

Diphenyl Phosphate

(PhO)₂PO₂H

Hydrolysis product of

DPCP; co-crystallizes

with product.[1]

Crystallization: The

MAP intermediate

crystallizes well from

Ethyl Acetate/Hexane

or Isopropanol (IPA).

[1] Diphenyl

phosphate remains in

the mother liquor.

Reversion to Starting

Material
Keto-Ester Precursor

Moisture intrusion or

Acidic conditions

during workup.[1] The

enol phosphate bond

is acid-labile.

pH Control: Maintain

workup pH between

6.5 and 8.0. Avoid

strong acid washes.

Dry organic layers

thoroughly with

MgSO₄ before

concentration.

Base Salts DIEA-HCl / TEA-HCl
Byproduct of the

elimination step.[1]

Aqueous Partition:

These salts are highly

water-soluble.[1] A

standard brine/water

wash removes >99%.

Isomer Contamination 4S-Isomer Epimerization at C4

during the reaction

Recrystallization: The

(4R,5R,6S) isomer is
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(rare but possible).[1] thermodynamically

favored in the crystal

lattice.[1] Recrystallize

from MeOH/H₂O or

Acetone/IPA if isomer

content >1%.[1]

Validated Purification Protocol
This protocol focuses on the crystallization-driven removal of diphenyl phosphate byproducts,

which is the industry standard for this intermediate.[1]

Step 1: Workup (Phase Separation)
Quench: Pour the reaction mixture (usually in Acetonitrile or DCM) into cold saturated

NaHCO₃.

Why? Neutralizes HCl generated and hydrolyzes remaining chlorophosphate.[1]

Extraction: Extract with Ethyl Acetate (EtOAc).[1]

Note: Avoid chlorinated solvents if possible for the final step, as they solubilize the

phosphate impurities too well.[1]

Wash: Wash the organic layer with 10% NaCl (Brine).[1]

Critical: Do not use acidic washes (e.g., 1N HCl) as this will hydrolyze the enol phosphate

back to the keto-ester.[1]

Drying: Dry over anhydrous Na₂SO₄ and filter.

Step 2: Crystallization (The Purification Engine)
The C₂₉H₂₇N₂O₁₀P intermediate is a solid (MP ~126-130°C).[1] Crystallization is superior to

chromatography for removing phosphorus impurities.[1]

Concentration: Concentrate the EtOAc solution under reduced pressure at <40°C.
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Warning: High heat causes degradation.

Solvent Swap (Optional): If the reaction was in DCM, swap solvent to EtOAc.

Anti-solvent Addition:

Dissolve the crude oil in minimal warm EtOAc (45°C).

Slowly add Diisopropyl Ether (IPE) or Hexane dropwise until turbidity persists.[1]

Ratio target: 1:3 (Solvent:Anti-solvent).[1]

Cooling: Cool slowly to Room Temperature, then to 0–5°C for 2 hours.

Filtration: Filter the white crystalline solid. Wash the cake with cold Hexane/IPE.

Result: Diphenyl phosphate impurities remain in the filtrate.

FAQ: Handling & Stability
Q: My product (C₂₉H₂₇N₂O₁₀P) is turning into a gum/oil instead of a solid. Why? A: This usually

indicates residual solvent or high levels of Diphenyl Phosphate.

Fix: Dissolve the gum in a small amount of Methanol, then precipitate by pouring into a large

volume of cold water. Alternatively, seed the EtOAc/Hexane mixture with a pure crystal of

MAP.

Q: Can I use Silica Gel Chromatography? A: Yes, but use caution. Silica is slightly acidic.

Modification: Pre-treat the silica column with 1% Triethylamine (TEA) in the eluent to

neutralize acidity.[1]

Eluent: Gradient of Hexane:EtOAc (start 80:20, move to 50:50). The product is UV active

(Nitrobenzyl group).

Q: The NMR shows a doublet at ~5.5 ppm. Is this the product? A: No. The vinyl proton of the

enol phosphate typically appears around 6.0–6.5 ppm (depending on solvent). A signal at 5.5
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ppm often indicates the Keto-form (hydrolysis product). Check your ³¹P NMR; the product

should show a single peak around -10 to -15 ppm (phosphate ester region).

Q: How do I store C₂₉H₂₇N₂O₁₀P? A: Store at 2–8°C under Argon/Nitrogen. It is stable for

months in solid form but degrades rapidly in solution if moisture is present.
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Figure 2: Logical flow for the isolation of MAP, emphasizing the rejection of phosphate

impurities into the mother liquor.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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